Cas no 773084-98-3 (2-Cyano-4-Methylhexanoic Acid Ethyl Ester)

• Product Name: 2-Cyano-4-Methylhexanoic Acid Ethyl Ester
• CAS No: 773084-98-3
• MF: C₁₀H₁₇NO₂
• MW: 183.24748301506
• CID: 2085629
• Update Time: 2025-08-05

2-Cyano-4-Methylhexanoic Acid Ethyl Ester Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-4-methylhexanoic Acid Ethyl Ester
• CID 81755345
• Hexanoic acid, 2-cyano-4-methyl-, ethyl ester
• 2-Cyano-4-Methylhexanoic Acid Ethyl Ester

• Inchi： 1S/C10H17NO2/c1-4-8(3)6-9(7-11)10(12)13-5-2/h8-9H,4-6H2,1-3H3
• InChI Key： LCLZDYIKGLAGBW-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C#N)CC(C)CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 204
• Topological Polar Surface Area: 50.1

Experimental Properties

• Density: 0.958±0.06 g/cm3(Predicted)
• Boiling Point: 223.1±8.0 °C(Predicted)
• Solubility: soluble in Chloroform, DCM

Additional information on 2-Cyano-4-Methylhexanoic Acid Ethyl Ester

2-Cyano-4-Methylhexanoic Acid Ethyl Ester (CAS No. 773084-98-3): A Comprehensive Overview

2-Cyano-4-Methylhexanoic Acid Ethyl Ester, identified by the CAS registry number 773084-98-3, is a compound of significant interest in the fields of organic chemistry, materials science, and biochemistry. This compound is a derivative of hexanoic acid, with a cyano group at the second position and a methyl substituent at the fourth position, esterified with ethanol. Its unique structure endows it with distinctive chemical properties, making it a valuable compound for various applications.

The molecular formula of 2-Cyano-4-Methylhexanoic Acid Ethyl Ester is C₁₀H₁₇NO₂, and its molecular weight is approximately 181.24 g/mol. The compound exists as a solid under standard conditions, with a melting point in the range of 55–60°C and a boiling point around 150–160°C. Its density is approximately 1.05 g/cm³, and it is sparingly soluble in water but highly soluble in organic solvents such as dichloromethane, diethyl ether, and acetone.

Recent studies have highlighted the potential of 2-Cyano-4-Methylhexanoic Acid Ethyl Ester in the development of advanced materials, particularly in the synthesis of polymeric compounds. Researchers have explored its use as a monomer in polymerization reactions, where its cyano group serves as a reactive site for cross-linking and functionalization. This has led to the creation of novel materials with enhanced mechanical properties, thermal stability, and biocompatibility.

In the field of biochemistry, 2-Cyano-4-Methylhexanoic Acid Ethyl Ester has been investigated for its role in metabolic pathways and enzyme interactions. Studies have shown that this compound can act as a substrate for certain enzymes, particularly those involved in lipid metabolism. Its ester group facilitates its incorporation into cellular membranes, making it a promising candidate for drug delivery systems.

The synthesis of 2-Cyano-4-Methylhexanoic Acid Ethyl Ester typically involves multi-step organic reactions. A common approach includes the alkylation of cyanoacetic acid derivatives followed by esterification with ethanol. Recent advancements in catalytic methods have improved the yield and purity of this compound, making it more accessible for industrial applications.

From an environmental perspective, the biodegradability of 2-Cyano-4-Methylhexanoic Acid Ethyl Ester has been a topic of interest. Research indicates that under aerobic conditions, this compound can undergo microbial degradation, though the rate depends on environmental factors such as temperature and pH levels. This information is crucial for assessing its ecological impact and ensuring sustainable practices in its production and use.

In conclusion, 2-Cyano-4-Methylhexanoic Acid Ethyl Ester (CAS No. 773084-98-3) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as an important molecule in both academic research and industrial development.